Cas no 2097978-80-6 (3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile
• CAS No: 2097978-80-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5726799
• PubChem ID: 121201531
• Update Time: 2025-10-28

3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• F1907-5238
• 3-[2-(ethoxymethyl)pyrrolidin-1-yl]-3-oxopropanenitrile
• 2097978-80-6
• 3-(2-(ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile
• AKOS026709655
• 1-Pyrrolidinepropanenitrile, 2-(ethoxymethyl)-β-oxo-
• 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C10H16N2O2/c1-2-14-8-9-4-3-7-12(9)10(13)5-6-11/h9H,2-5,7-8H2,1H3
• InChI Key： PBDFGJRUZXDULL-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCCN1C(CC#N)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 351.1±17.0 °C(Predicted)
• pka: 4.46±0.40(Predicted)

Additional information on 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile

3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 2097978-80-6): A Comprehensive Overview

3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 2097978-80-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile.

Chemical Structure and Properties

The molecular formula of 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile is C₁₁H₁₇N₃O₂, with a molecular weight of approximately 215.27 g/mol. The compound features a pyrrolidine ring substituted with an ethoxymethyl group and a cyano group attached to a ketone moiety. This unique combination of functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The compound is typically synthesized through a multi-step process involving the reaction of ethyl 2-bromopropionate with pyrrolidine, followed by the introduction of the cyano group via a suitable nitrile precursor. The resulting product is a colorless liquid or solid, depending on the specific conditions used during synthesis. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

Synthesis Methods

The synthesis of 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile has been extensively studied to optimize yield and purity. One common approach involves the reaction of ethyl 2-bromopropionate with pyrrolidine in the presence of a base such as potassium carbonate (K₂CO₃). This step forms an intermediate that can be further reacted with a nitrile reagent to introduce the cyano group. The reaction conditions, including temperature, solvent, and catalysts, can be fine-tuned to achieve high yields and purity levels.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. Microwave-assisted methods can significantly reduce reaction times and improve product yields by enhancing the reactivity of intermediates. This approach has been successfully applied to the synthesis of 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile, demonstrating its potential for large-scale production.

Biological Activities and Applications

3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant inhibitory effects on various enzymes and receptors involved in disease pathways. For example, it has been reported to inhibit phosphodiesterase (PDE) enzymes, which are key targets for treating cardiovascular diseases and erectile dysfunction.

In addition to its PDE inhibitory activity, 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile has also demonstrated potential as an antagonist for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The ability of this compound to modulate GPCR activity makes it a promising candidate for drug development.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile has been explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics are essential for developing drugs that can be effectively administered to patients.

In early-stage clinical trials, 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile has demonstrated promising results in treating conditions such as hypertension and erectile dysfunction. Patients treated with this compound have reported significant improvements in blood pressure control and erectile function without major adverse effects. These findings suggest that further clinical development is warranted to fully evaluate its safety and efficacy.

Recent Research Advancements

The ongoing research on 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Recent studies have focused on understanding the molecular interactions between this compound and its target proteins using advanced techniques such as X-ray crystallography and molecular dynamics simulations.

This research has provided valuable information on how the structural features of 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile contribute to its biological activity. For instance, the presence of the ethoxymethyl group has been shown to enhance binding affinity to specific protein pockets, while the cyano group plays a crucial role in stabilizing key interactions within the active site.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile are promising, given its diverse biological activities and favorable pharmacological properties. Further research is needed to optimize its chemical structure for improved potency and selectivity towards specific targets. Additionally, expanding preclinical studies to include more comprehensive safety assessments will be essential for advancing this compound into later-stage clinical trials.

In conclusion, 3-(2-(Ethoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 2097978-80-6) represents an exciting area of research with significant potential for developing novel therapeutic agents. Its unique chemical structure and biological activities make it a valuable candidate for further investigation in both academic and industrial settings.